2,3-Dibromo-5-methylthiophene
Overview
Description
Synthesis Analysis
2,3-Dibromo-5-methylthiophene plays a significant role in organic chemistry, particularly in the synthesis of various compounds. For instance, it is involved in the selective 5-substitution of 3-methylthiophene via directed lithiation, leading to high yields of 2,4-disubstituted thiophenes.Molecular Structure Analysis
The molecular structure of 2,3-Dibromo-5-methylthiophene has been optimized using both DFT and HF methods . The molecular electrostatic potential (MEP) was computed using the B3LYP/6-311++G (d,p) level of theory .Chemical Reactions Analysis
2,3-Dibromo-5-methylthiophene finds its application in catalysis and polymerization processes. Its derivatives are used in Suzuki cross-coupling reactions, proving essential in forming C–C bonds in organic molecules. These reactions have shown promising results in pharmaceutical applications due to their pharmacological activities.Physical And Chemical Properties Analysis
2,3-Dibromo-5-methylthiophene has a molecular weight of 255.96. It is a liquid at room temperature .Scientific Research Applications
Organic Chemistry and Synthesis
2,3-Dibromo-5-methylthiophene plays a significant role in organic chemistry, particularly in the synthesis of various compounds. For instance, it is involved in the selective 5-substitution of 3-methylthiophene via directed lithiation, leading to high yields of 2,4-disubstituted thiophenes, even with unhindered electrophiles (Smith & Barratt, 2007). Additionally, 2,3-Dibromo-5-methylthiophene derivatives have been synthesized and characterized, showing high purity and yields under certain reaction conditions (Zhao Li-juan, 2011).
Photographic and Electrochemical Applications
One of the notable applications of 2,3-Dibromo-5-methylthiophene derivatives is in the field of photochromic materials. For example, derivatives of 2,3-Dibromo-5-methylthiophene have been used to synthesize novel photochromic compounds with potential applications in various technologies (Liu, Yang, & Yu, 2008). Additionally, these compounds are involved in the synthesis of electrochromic materials, which have significant applications in NIR electrochromic devices (Zhao, Wei, Zhao, & Wang, 2014).
Catalysis and Polymerization
2,3-Dibromo-5-methylthiophene also finds its application in catalysis and polymerization processes. For example, its derivatives are used in Suzuki cross-coupling reactions, proving essential in forming C–C bonds in organic molecules. These reactions have shown promising results in pharmaceutical applications due to their pharmacological activities (Rizwan et al., 2018). Furthermore, studies on the polymerization of thiophenes, including derivatives of 2,3-Dibromo-5-methylthiophene, provide insights into the mechanism of Grignard metathesis polymerization, which is crucial for the synthesis of poly-3-butylthiophene (Bahri‐Laleh et al., 2014).
Mechanism of Action
Safety and Hazards
Future Directions
The demand for new materials and medicines encourages searches for new methods as well as improvements to existing ones . Cheaper and environmentally friendly but still effective and selective reaction procedures are required . The future of 2,3-Dibromo-5-methylthiophene lies in its potential applications in the field of organic chemistry and its unique properties.
properties
IUPAC Name |
2,3-dibromo-5-methylthiophene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4Br2S/c1-3-2-4(6)5(7)8-3/h2H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JPGQPXUPQMBWRW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(S1)Br)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4Br2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.96 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,3-Dibromo-5-methylthiophene | |
CAS RN |
30319-03-0 |
Source
|
| Record name | 2,3-dibromo-5-methylthiophene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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